Cas no 57934-98-2 (2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-, (2E)-)

• Product Name: 2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-, (2E)-
• CAS No: 57934-98-2
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 369505
• PubChem ID: 6436691
• Update Time: 2025-04-19

2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-, (2E)-
• (E)-1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-2-buten-1-one
• (E)-1-(2-ethyl-6,6-dimethylcyclohexen-1-yl)but-2-en-1-one
• (2E)-1-(2-ethyl-6,6-dimethylcyclohex-1-en-1-yl)but-2-en-1-one
• 2-Buten-1-one, 1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-, (E)-
• 2-Buten-1-one, 1-(2-ethyl-6,6-dimethyl-1-cyclohexen-1-yl)-, (2E)-
• DTXSID00886240
• EINECS 261-021-0
• 57934-98-2
• NS00054471

• Inchi： 1S/C14H22O/c1-5-8-12(15)13-11(6-2)9-7-10-14(13,3)4/h5,8H,6-7,9-10H2,1-4H3/b8-5+
• InChI Key： FKXJNDRRTCDTPL-VMPITWQZSA-N
• SMILES： O=C(/C=C/C)C1=C(CC)CCCC1(C)C

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.9

Experimental Properties

• Density: 0.898
• Boiling Point: 289.2°Cat760mmHg
• Flash Point: 116.9°C
• Refractive Index: 1.473
• PSA: 17.07